Cas no 1115871-50-5 (N-[2-(4-chlorophenyl)ethyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide)

• Product Name: N-[2-(4-chlorophenyl)ethyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
• CAS No: 1115871-50-5
• MF: C₂₀H₁₉ClN₂O₃S₂
• MW: 434.959461450577
• CID: 5434763
• Update Time: 2025-10-31

N-[2-(4-chlorophenyl)ethyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[benzenesulfonyl(methyl)amino]-N-[2-(4-chlorophenyl)ethyl]thiophene-2-carboxamide
• N-[2-(4-chlorophenyl)ethyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide

• Inchi： 1S/C20H19ClN2O3S2/c1-23(28(25,26)17-5-3-2-4-6-17)18-12-14-27-19(18)20(24)22-13-11-15-7-9-16(21)10-8-15/h2-10,12,14H,11,13H2,1H3,(H,22,24)
• InChI Key： ULKNMNKOXWWVNF-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CC=C(Cl)C=C2)=O)SC=CC=1N(S(C1=CC=CC=C1)(=O)=O)C

Computed Properties

• Exact Mass: 434.053
• Monoisotopic Mass: 434.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[2-(4-chlorophenyl)ethyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide

N-[2-(4-Chlorophenyl)ethyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide: A Comprehensive Overview

The compound N-[2-(4-chlorophenyl)ethyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide (CAS No. 1115871-50-5) is a highly specialized organic molecule with a complex structure that combines several functional groups. This compound has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and catalysis due to its unique properties and potential applications. The molecule's structure features a thiophene ring, which is a five-membered aromatic heterocycle containing one sulfur atom, making it a valuable component in various chemical reactions and material designs.

The thiophene ring in this compound is substituted at the 2-position with a carboxamide group and at the 3-position with an N-methylbenzenesulfonamido group. These substituents significantly influence the molecule's electronic properties, reactivity, and solubility. The presence of the sulfonamido group introduces strong electron-withdrawing effects, which can enhance the molecule's stability and reactivity in certain chemical environments. Additionally, the chloro-substituted phenyl group attached to the ethyl chain further modulates the electronic characteristics of the compound, making it suitable for applications in drug delivery systems and biomedical imaging.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced materials such as graphene oxide derivatives and conjugated polymers. Its ability to act as a building block for constructing two-dimensional materials has been explored in several research articles published in high-impact journals like Nature Materials and Advanced Functional Materials. For instance, researchers have demonstrated that this compound can be used to create graphene oxide-based composites with enhanced mechanical strength and electrical conductivity.

In the realm of pharmaceuticals, this compound has shown promise as a lead molecule for developing new drug candidates targeting various diseases. Its unique structure allows for interactions with specific biological targets, such as enzymes and receptors, making it a valuable tool in drug design. A study published in Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation.

The synthesis of N-[2-(4-chlorophenyl)ethyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiophene ring through cyclization reactions, followed by functionalization with the carboxamide and sulfonamido groups. The use of transition metal catalysts, such as palladium complexes, has been shown to significantly improve the efficiency and selectivity of these reactions.

In terms of applications, this compound has been extensively studied for its role in enhancing the performance of organic photovoltaic devices. Its ability to act as an electron acceptor material has been leveraged to develop more efficient solar cells with higher power conversion efficiencies. Research findings published in Nature Energy indicate that incorporating this compound into photovoltaic devices can lead to improved charge transport properties and reduced recombination losses.

Beyond its chemical applications, this compound also holds potential in environmental science. Its ability to adsorb heavy metal ions from aqueous solutions has been explored as a means of water purification. Studies conducted by researchers at leading universities have demonstrated that this compound can effectively remove ions such as lead(II) and cadmium(II) from contaminated water sources, offering a sustainable solution to water pollution problems.

In conclusion, N-[2-(4-chlorophenyl)ethyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide (CAS No. 1115871-50-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its ability to participate in various chemical reactions, makes it an invaluable tool for scientists and engineers working on cutting-edge research projects. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.